![molecular formula C11H11ClO2 B2794822 2-[1-(4-Chlorophenyl)cyclopropyl]acetic acid CAS No. 1226178-96-6](/img/structure/B2794822.png)
2-[1-(4-Chlorophenyl)cyclopropyl]acetic acid
Description
2-[1-(4-Chlorophenyl)cyclopropyl]acetic acid, otherwise known as 2-CPCA, is an organic compound that has a variety of applications in scientific research. It is a cyclopropyl derivative of acetic acid, and has a molecular formula of C9H9ClO2. It is a colorless solid that is soluble in water, ethanol, and methanol, and has a molecular weight of 186.6 g/mol. 2-CPCA has been studied for its potential applications in biochemistry, physiology, and other areas of scientific research.
Scientific Research Applications
P-Selectin Inhibition
The compound “2-[1-(4-Chlorophenyl)cyclopropyl]acetic acid” has been identified as a potent P-selectin inhibitor . P-selectin is a protein that plays a crucial role in the inflammatory response and thrombosis (clot formation). By inhibiting P-selectin, this compound can potentially reduce inflammation and prevent thrombosis.
Cardiovascular Disease Treatment
This compound has shown activity in a variety of animal models of cardiovascular disease . Cardiovascular diseases often involve inflammation and thrombosis, so a P-selectin inhibitor like this compound could be beneficial in treating these conditions.
Improved Pharmacokinetic Properties
The compound has marked improvement in aqueous solubility and pharmacokinetic properties . This means it can be more effectively absorbed and utilized by the body, which is a critical factor in drug development.
Oral Efficacy
This compound has shown oral efficacy in animal models of arterial and venous injury . This suggests that it could be administered orally, which is often more convenient and preferable for patients.
Potential Treatment for Atherosclerosis
Atherosclerosis is a condition where plaque builds up inside the arteries, which can lead to serious problems like heart attacks and strokes. This compound was selected as a preclinical development compound for potential treatment of such diseases as atherosclerosis .
Potential Treatment for Deep Vein Thrombosis
Deep vein thrombosis (DVT) is a condition where a blood clot forms in a deep vein, usually in the leg. This can be very dangerous if the clot breaks off and travels to the lungs, causing a pulmonary embolism. This compound could potentially be used to treat DVT .
properties
IUPAC Name |
2-[1-(4-chlorophenyl)cyclopropyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO2/c12-9-3-1-8(2-4-9)11(5-6-11)7-10(13)14/h1-4H,5-7H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUOJLGOJCZJURD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CC(=O)O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(4-Chlorophenyl)cyclopropyl]acetic acid | |
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